Cas no 868223-73-8 (ethyl 2-({1-oxo-2-2-oxo-2-(piperidin-1-yl)ethyl-1,2-dihydroisoquinolin-5-yl}oxy)acetate)

• Product Name: ethyl 2-({1-oxo-2-2-oxo-2-(piperidin-1-yl)ethyl-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• CAS No: 868223-73-8
• MF: C₂₀H₂₄N₂O₅
• MW: 372.414965629578
• CID: 6338743
• PubChem ID: 2149373
• Update Time: 2025-10-31

ethyl 2-({1-oxo-2-2-oxo-2-(piperidin-1-yl)ethyl-1,2-dihydroisoquinolin-5-yl}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({1-oxo-2-2-oxo-2-(piperidin-1-yl)ethyl-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• 868223-73-8
• MLS000419498
• CHEBI:113097
• Q27193561
• F1808-0062
• ethyl 2-((1-oxo-2-(2-oxo-2-(piperidin-1-yl)ethyl)-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• AKOS024610124
• HMS2747O04
• 2-[[1-oxo-2-[2-oxo-2-(1-piperidinyl)ethyl]-5-isoquinolinyl]oxy]acetic acid ethyl ester
• SMR000320242
• ethyl 2-[1-oxo-2-(2-oxo-2-piperidin-1-ylethyl)isoquinolin-5-yl]oxyacetate
• ethyl 2-({1-oxo-2-[2-oxo-2-(piperidin-1-yl)ethyl]-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• HMS1654H06
• CHEMBL1409102
• AB00660781-02

• Inchi： 1S/C20H24N2O5/c1-2-26-19(24)14-27-17-8-6-7-16-15(17)9-12-22(20(16)25)13-18(23)21-10-4-3-5-11-21/h6-9,12H,2-5,10-11,13-14H2,1H3
• InChI Key： JKVGORVIWSKTIM-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C(=CC=CC=2C1=O)OCC(=O)OCC)N1CCCCC1

Computed Properties

• Exact Mass: 372.16852187g/mol
• Monoisotopic Mass: 372.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2Ų

Additional information on ethyl 2-({1-oxo-2-2-oxo-2-(piperidin-1-yl)ethyl-1,2-dihydroisoquinolin-5-yl}oxy)acetate

Professional Introduction to Ethyl 2-({1-Oxo-2-2-oxo-2-(piperidin-1-yl)ethyl-1,2-dihydroisoquinolin-5-yl}oxy)acetate (CAS No. 868223-73-8)

Ethyl 2-({1-Oxo-2-2-oxo-2-(piperidin-1-yl)ethyl-1,2-dihydroisoquinolin-5-yl}oxy)acetate, with the CAS number 868223-73-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, featuring a 1,2-dihydroisoquinolin core and an acetoxyethyl side chain, positions it as a potential candidate for various therapeutic applications.

The chemical structure of Ethyl 2-({1-Oxo-2-2-oxo-2-(piperidin-1-yl)ethyl-1,2-dihydroisoquinolin-5-yl}oxy)acetate is characterized by its intricate arrangement of functional groups. The presence of a piperidin-1-yl moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly relevant in drug design, as it allows the molecule to interact with biological targets in a highly specific manner. Additionally, the 1,2-dihydroisoquinolin scaffold is known for its role in various pharmacological activities, including modulation of neurotransmitter systems and inhibition of certain enzymes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. Compounds with structures similar to Ethyl 2-{(1-Oxo)-⁴,⁵-dihydroisoquinolin]-5-yloxy}acetate have shown promise in preclinical studies as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The acetoxyethyl side chain in Ethyl 2-{(1-Oxo)-⁴,⁵-dihydroisoquinolin]-5-yloxy}acetate may contribute to its ability to cross the blood-brain barrier, which is a critical factor for the efficacy of drugs targeting central nervous system disorders.

The synthesis of Ethyl 2-{(1-Oxo)-⁴,⁵-dihydroisoquinolin]-5-yloxy}acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidin-1-yl group necessitates careful consideration to ensure regioselectivity and high yield. Advances in synthetic methodologies have enabled researchers to construct complex molecular frameworks with greater efficiency and precision. These advancements are particularly important in the context of drug development, where the ability to synthesize target compounds in high purity is essential.

The biological activity of Ethyl 2-{(1-Oxo)-⁴,⁵-dihydroisoquinolin]-5-yloxy}acetate has been explored through various in vitro and in vivo assays. Initial studies have indicated that this compound exhibits inhibitory activity against certain enzymes associated with neurological disorders. The mechanism of action likely involves interactions with specific protein targets that modulate neuronal signaling pathways. Further research is needed to fully elucidate the pharmacological profile of this compound and to identify potential therapeutic applications.

The development of novel drug candidates often involves the optimization of lead compounds through structural modifications. Ethyl 2-{(1-Oxo)-⁴,⁵-dihydroisoquinolin]-5-yloxy}acetate serves as a valuable starting point for such optimization efforts. By systematically altering functional groups or introducing new moieties, researchers can fine-tune the biological activity and pharmacokinetic properties of the compound. This iterative process is crucial for identifying molecules that are both effective and safe for clinical use.

The use of computational methods has become increasingly important in modern drug discovery. Techniques such as molecular docking and virtual screening allow researchers to predict the binding affinity of compounds to biological targets with high accuracy. These computational tools can significantly reduce the time and cost associated with experimental screening by identifying promising candidates for further investigation. Ethyl 2-{(1-Oxo)-⁴,⁵-dihydroisoquinolin]-5-yloxy}acetate has been subjected to such analyses, which have provided valuable insights into its potential interactions with biological systems.

In conclusion, Ethyl 2-{(1-Oxo)-⁴,⁵-dihydroisoquinolin]-5-yloxy}acetate (CAS No. 868223-73-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it a compelling candidate for further research and development. As our understanding of neurological disorders continues to grow, compounds like Ethyl 2-{(1-Oxo)-⁴,⁵-dihydroisoquinolin]-5-yloxy}acetate hold great potential for improving patient outcomes through innovative therapeutic strategies.